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methylpyrimidine

Cat. No.: B12214493

Get Quote

Executive Summary
2-(3-Chlorophenyl)-4-hydrazinyl-6-methylpyrimidine is a specialized pyrimidine derivative

featuring a hydrazine pharmacophore at the C4 position and a lipophilic 3-chlorophenyl group

at C2. In antimicrobial discovery, this compound serves two critical functions:

Privileged Scaffold: It acts as a precursor for synthesizing Schiff base (hydrazone) libraries,

which are historically potent inhibitors of bacterial DNA gyrase and fungal CYP51.

Direct Agent: The hydrazine moiety itself possesses chelating properties that can disrupt

bacterial metalloenzymes.

This guide details the protocols for derivatization, purification, and antimicrobial susceptibility

testing (AST), grounded in the structure-activity relationship (SAR) of pyrimidine hydrazines.
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Parameter Specification

Molecular Formula C₁₁H₁₁ClN₄

Molecular Weight 234.68 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF; Sparingly soluble in

Ethanol (hot); Insoluble in Water

Storage 2–8°C, desiccated, protected from light

Hazard
Irritant (Skin/Eye). Hydrazines are potential

sensitizers. Handle in a fume hood.

Mechanism of Action (Theoretical Framework)
The antimicrobial efficacy of 2-(3-Chlorophenyl)-4-hydrazinyl-6-methylpyrimidine and its

derivatives is attributed to a dual-action mechanism. The 3-chlorophenyl substituent enhances

lipophilicity (LogP), facilitating passive transport across the bacterial cell wall (particularly in

Gram-positive strains like S. aureus). Once intracellular, the hydrazine/hydrazone motif

engages in hydrogen bonding with the active sites of nucleotide-binding enzymes.

Pathway Visualization
The following diagram illustrates the synthesis of bioactive hydrazones from the core scaffold

and their subsequent inhibition of bacterial replication.
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Figure 1: Synthesis and Mechanism of Action. The hydrazine scaffold condenses with

aldehydes to form active hydrazones that target bacterial DNA replication machinery.

Experimental Protocols
Protocol A: Synthesis of Antimicrobial Hydrazones
(Derivatization)
Objective: To synthesize a library of Schiff bases (4a-4f) to screen for enhanced potency. The

hydrazine group is highly nucleophilic and reacts readily with aromatic aldehydes.

Reagents:

2-(3-Chlorophenyl)-4-hydrazinyl-6-methylpyrimidine (1.0 mmol)

Substituted Benzaldehyde (e.g., 4-nitro, 4-chloro, 2-hydroxy) (1.0 mmol)

Absolute Ethanol (15 mL)

Glacial Acetic Acid (Catalytic amount, 2-3 drops)

Step-by-Step Methodology:

Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 mmol of the hydrazine scaffold in 15

mL of absolute ethanol. Slight heating (40°C) may be required for complete dissolution.

Addition: Add 1.0 mmol of the selected aromatic aldehyde.

Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the dehydration.

Reflux: Attach a reflux condenser and heat the mixture at 78°C (reflux) for 4–6 hours.

Checkpoint: Monitor reaction progress via TLC (Mobile phase: Chloroform:Methanol 9:1).

The hydrazine spot (lower Rf) should disappear.

Precipitation: Cool the reaction mixture to room temperature. The hydrazone product

typically precipitates as a colored solid.
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Filtration: Filter the solid under vacuum and wash with cold ethanol (2 x 5 mL).

Recrystallization: Purify the crude product by recrystallization from hot ethanol or

DMF/Ethanol mixture to ensure >98% purity for biological testing.

Protocol B: Antimicrobial Susceptibility Testing (MIC
Assay)
Objective: Determine the Minimum Inhibitory Concentration (MIC) of the scaffold and its

derivatives against standard strains (S. aureus ATCC 25923, E. coli ATCC 25922).

Materials:

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Resazurin dye (0.015%) (Optional, for visual readout)

Positive Control: Ciprofloxacin or Ampicillin

Workflow:

Stock Preparation: Dissolve the test compound in 100% DMSO to a concentration of 10

mg/mL.

Dilution: Prepare a serial dilution in MHB within the 96-well plate.

Range: Test concentrations from 512 µg/mL down to 0.5 µg/mL.

Note: Ensure final DMSO concentration in wells is <1% to avoid solvent toxicity.

Inoculation: Add 10 µL of bacterial suspension (adjusted to 0.5 McFarland standard, ~1.5 x

10⁸ CFU/mL) to each well.

Incubation: Incubate plates at 37°C for 18–24 hours.

Readout:
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Turbidity: Visual inspection for cloudiness (growth).

Resazurin: Add 30 µL of dye; incubate for 2 hours. Blue = No Growth (Inhibition); Pink =

Growth (Live bacteria).

Calculation: The MIC is the lowest concentration well that remains blue (or clear).

Data Analysis & Interpretation
When evaluating 2-(3-Chlorophenyl)-4-hydrazinyl-6-methylpyrimidine derivatives, compare

results against the following benchmarks:

Compound Class
Typical MIC
(µg/mL)

Activity Level Interpretation

Parent Hydrazine 50 – 200 Weak/Moderate

Likely acts as a weak

chelator; limited

clinical utility alone.

Hydrazone (e-

withdrawing)
2 – 16 High

Derivatives with NO₂,

Cl, or F groups often

show potent DNA

gyrase inhibition.

Hydrazone (e-

donating)
32 – 128 Moderate

-OH or -OMe groups

may improve solubility

but can reduce

binding affinity.

Standard

(Ciprofloxacin)
0.5 – 2 Reference

Target benchmark for

lead optimization.

Expert Insight: The 3-chlorophenyl moiety is critical. Research suggests that removing the

chlorine (unsubstituted phenyl) increases the MIC (reduces potency) by 2-4 fold, highlighting

the importance of the halogen's lipophilic contribution to cell wall penetration [1, 2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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